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Abstract
Isododecanol, a branched C12 fatty alcohol, is a versatile non-polar solvent with a range of

applications in the pharmaceutical and chemical industries. Its unique combination of low

volatility, excellent solvency for non-polar compounds, and favorable safety profile makes it a

subject of increasing interest for researchers and formulation scientists. This technical guide

provides a comprehensive overview of the key characteristics of isododecanol, with a focus

on its properties as a non-polar solvent. It includes detailed information on its physicochemical

properties, solubility characteristics, applications in organic synthesis and drug formulation, and

a thorough review of its safety and toxicological profile. This document is intended to serve as a

valuable resource for professionals in drug development and chemical research, providing the

foundational knowledge needed to effectively utilize isododecanol in their work.

Introduction
Isododecanol is a colorless, oily liquid that is practically insoluble in water but soluble in most

organic solvents. It is a mixture of isomers of dodecanol, with the specific composition varying

depending on the manufacturing process. The branched nature of its alkyl chain is a key

determinant of its physical and chemical properties, distinguishing it from its linear counterpart,

n-dodecanol. This branching disrupts crystal lattice formation, resulting in a lower melting point

and a liquid state at room temperature, which is advantageous for many solvent-based

applications.
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As a non-polar solvent, isododecanol is an excellent medium for dissolving other non-polar

substances, such as oils, fats, waxes, and many active pharmaceutical ingredients (APIs). This

property is central to its use in a variety of applications, from a carrier in topical drug delivery

systems to a reaction medium in organic synthesis.

Physicochemical Properties
A thorough understanding of the physicochemical properties of isododecanol is essential for

its effective application. These properties are summarized in the tables below.

Table 1: General Physicochemical Properties of
Isododecanol

Property Value Reference(s)

Chemical Formula C₁₂H₂₆O [1]

Molecular Weight 186.34 g/mol [1]

Appearance Colorless liquid [2]

Odor Mild, characteristic [2]

CAS Number 25339-17-7 [3][4]

Table 2: Thermal and Density Properties of Isododecanol
Property Value Reference(s)

Boiling Point 220-229 °C [4]

Melting Point -60 °C [4]

Flash Point 107 °C (Closed Cup) [4]

Density 0.83 - 0.84 g/cm³ at 20 °C [4]

Table 3: Solvent-Related Properties of Isododecanol
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Property Value Reference(s)

Water Solubility Insoluble [4]

log Kow (Octanol-Water

Partition Coefficient)
~5.4 (Estimated) [1]

Hildebrand Solubility

Parameter (δ)

Not available in searched

literature. As a branched C12

alcohol, it is expected to be in

the range of other long-chain

aliphatic alcohols, indicating

low polarity.

Miscibility

Miscible with many common

organic solvents such as

ethanol, isopropanol, and

mineral oil.

[5]

Isododecanol as a Non-Polar Solvent
The efficacy of a solvent is determined by its ability to dissolve a solute, which is governed by

the principle of "like dissolves like." Isododecanol's long, branched alkyl chain and the

presence of a single, sterically hindered hydroxyl group contribute to its overall non-polar

character. This makes it an effective solvent for a wide range of non-polar to moderately polar

compounds.

Fig. 1: Relationship between Isododecanol's structure and its solvent applications.

Applications in Drug Development
Topical Formulations
Isododecanol is a valuable excipient in the development of topical drug formulations due to its

emollient properties and its ability to solubilize lipophilic APIs. Its low volatility ensures that it

remains on the skin for an extended period, potentially enhancing the penetration of the active

ingredient.
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While specific case studies detailing the use of isododecanol in corticosteroid formulations

were not found in the literature search, its properties make it a suitable candidate for such

applications. Topical corticosteroids are often lipophilic and require a non-polar vehicle for

effective delivery.

Experimental Protocol: Evaluation of Skin Permeation

A common method to assess the suitability of a solvent like isododecanol in a topical

formulation is through in vitro skin permeation studies using Franz diffusion cells.

Objective: To determine the permeation profile of a model lipophilic API from a formulation

containing isododecanol across a skin membrane.

Materials:

Franz diffusion cells

Excised human or animal skin (e.g., porcine ear skin)

Isododecanol-based formulation of the model API

Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent)

High-performance liquid chromatography (HPLC) system for API quantification

Methodology:

Prepare a saturated solution or a specific concentration of the model API in the

isododecanol-based vehicle.

Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the

donor compartment.

Fill the receptor compartment with the receptor solution and ensure no air bubbles are

trapped beneath the skin.

Apply a known quantity of the formulation to the surface of the skin in the donor

compartment.
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At predetermined time intervals, withdraw samples from the receptor compartment and

replace with fresh receptor solution.

Analyze the collected samples for the concentration of the API using a validated HPLC

method.

At the end of the study, the skin can be processed to determine the amount of API retained in

different skin layers.
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Prepare API Formulation
in Isododecanol

Apply Formulation
to Donor Compartment

Mount Skin on
Franz Diffusion Cell

Sample Receptor Fluid
at Time Intervals

Analyze Samples
by HPLC

Determine Permeation
Profile

Phthalic Anhydride +
Isododecanol

Heat to 140-180 °C
(under N2)

Add Catalyst

Esterification Reaction
(Water Removal via Dean-Stark)

Cool & Neutralize

Wash & Distill

Diisodecyl Phthalate
(DIDP)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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